Cas no 1806619-11-3 (Methyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate)

• Product Name: Methyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate
• CAS No: 1806619-11-3
• MF: C₁₂H₁₃BrF₂O₃
• MW: 323.130630254745
• CID: 4949993
• Update Time: 2025-06-11

Methyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate

• Inchi： 1S/C12H13BrF2O3/c1-17-11(16)10-5-4-9(18-12(14)15)7-8(10)3-2-6-13/h4-5,7,12H,2-3,6H2,1H3
• InChI Key： GWQGYJWHFQADEU-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C=CC=1C(=O)OC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 264
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate

Methyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate (CAS No. 1806619-11-3): A Comprehensive Overview

Methyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate, identified by its CAS number CAS No. 1806619-11-3, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both a 3-bromopropyl side chain and a difluoromethoxy group makes it a versatile intermediate for synthesizing various bioactive molecules.

The structural composition of Methyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate includes a benzoate core, which is a common scaffold in many pharmaceuticals. The benzoate moiety is known for its stability and ability to interact with biological targets, making it a preferred choice for medicinal chemists. The 3-bromopropyl group introduces a reactive site that can be further functionalized, while the difluoromethoxy group enhances lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been a growing interest in the development of molecules with fluoro substituents due to their ability to modulate pharmacokinetic properties. The difluoromethoxy group in Methyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate contributes to this trend by improving the compound's bioavailability and resistance to metabolic degradation. This feature has made it a valuable building block in the synthesis of novel therapeutic agents.

The pharmaceutical industry has been actively exploring new compounds that can address unmet medical needs. Methyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate has shown promise in several preclinical studies as a precursor for drugs targeting neurological disorders, cancer, and infectious diseases. Its structural versatility allows for the creation of derivatives with tailored biological activities, making it an attractive candidate for further research.

One of the most compelling aspects of Methyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate is its role in the synthesis of small-molecule inhibitors. These inhibitors can interact with specific enzymes or receptors involved in disease pathways, offering potential therapeutic benefits. For instance, derivatives of this compound have been investigated for their ability to inhibit kinases, which are overactive in many cancers. The combination of the 3-bromopropyl and difluoromethoxy groups provides a unique chemical profile that can be optimized for high-affinity binding to biological targets.

The synthetic pathways for Methyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate have been refined to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. These synthetic strategies not only enhance the production process but also allow for the rapid generation of libraries of related compounds for screening purposes.

In academic research, Methyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate has been used as a model compound to study the effects of structural modifications on biological activity. Studies have demonstrated that subtle changes in the substituents can significantly alter the pharmacological properties of the molecule. This underscores the importance of rational drug design and highlights the potential of Methyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate as a tool for understanding structure-activity relationships.

The compound's potential extends beyond traditional pharmaceutical applications. It has been explored as a key intermediate in materials science, particularly in the development of advanced polymers and coatings. The unique combination of functional groups makes it suitable for creating materials with enhanced durability and functionality. This interdisciplinary approach underscores the broad utility of Methyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate.

Ongoing research continues to uncover new possibilities for Methyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate. Collaborative efforts between academia and industry are driving innovation in drug discovery and material science. As our understanding of molecular interactions deepens, compounds like this are expected to play an increasingly important role in addressing global health challenges.

In conclusion, Methyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate (CAS No. 1806619-11-3) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features, including the 3-bromopropyl side chain and the difluoromethoxy group, make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research progresses, this compound is poised to contribute to groundbreaking advancements in medicine and technology.